![molecular formula C10H14O B3051253 2,3,4,6-Tetramethylphenol CAS No. 3238-38-8](/img/structure/B3051253.png)
2,3,4,6-Tetramethylphenol
Overview
Description
2,3,4,6-Tetramethylphenol is a chemical compound with the molecular formula C10H14O . It is also known by its IUPAC name Phenol, 2,3,4,6-tetramethyl- . The molecular weight of this compound is 150.2176 .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenol group with four methyl groups attached to it . The IUPAC Standard InChI for this compound is InChI=1S/C10H14O/c1-6-5-7(2)10(11)9(4)8(6)3/h5,11H,1-4H3 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 150.22 , a boiling point of 523.15 K , and a melting point of 353.15 K . The compound also has a critical temperature of 772.15 K and a critical volume of 0.454 m3/kmol .Scientific Research Applications
Preparation Methods
2,3,4,6-Tetramethylphenol can be synthesized through methods like the Gattermann reaction with 2,3,5-trimethylphenol, followed by Clemmensen reduction. This approach is significant for studying phenol-formaldehyde reactions, as it prepares various compounds without rearrangement or interference from nuclear chlorine (Fitzgerald, 2007).
Electron Acceptors in Conductive Complexes
This compound plays a role in the synthesis of novel heteroquinonoid compounds, which are potential electron acceptors in conductive complexes. These compounds, when combined with various electron donors, exhibit high electrical conductivities, crucial in the development of conductive materials (Yui et al., 1989).
ESR Study of Phenoxy and Cation Radicals
Electron Spin Resonance (ESR) studies of radicals derived from 4-alkoxy-2,3,5,6-tetramethylphenol provide insights into the behavior of phenoxy and cation radicals. This research helps in understanding the spin density effects and the conformational aspects of radicals in chemical reactions (Ondercin et al., 1976).
Microwave-Assisted Extraction in Cork Stoppers
The compound is involved in methods like microwave-assisted extraction (MAE) for analyzing haloanisoles and halophenols in cork stoppers. This application is critical in quality control and assessment in the cork industry, ensuring product safety and integrity (Pizarro et al., 2007).
Quantitative NMR Analysis in Lignins
This compound is utilized in quantitative NMR analysis of hydroxyl groups in lignins, offering valuable insights into the phenolic hydroxyl environments. This application is crucial in understanding and characterizing the complex structure of lignins, which is important in fields like biochemistry and materials science (Granata & Argyropoulos, 1995).
Alkali Catalyzed Phenol-Formaldehyde Reaction
The alkali-catalyzed reaction between phenol-formaldehyde, involving this compound, provides insights into the kinetics and mechanism of this reaction. This is significant for the synthesis of phenolic resins and understanding their reaction pathways (Fitzgerald & Martin, 1955).
Safety and Hazards
When handling 2,3,4,6-Tetramethylphenol, it’s important to avoid breathing in mist, gas, or vapors . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn . Adequate ventilation is necessary, and all sources of ignition should be removed . In case of a spill or leak, personnel should be evacuated to safe areas, and people should be kept away from and upwind of the spill/leak .
Properties
IUPAC Name |
2,3,4,6-tetramethylphenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O/c1-6-5-7(2)10(11)9(4)8(6)3/h5,11H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEJVHFVGNQBRGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)C)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5062926 | |
Record name | Phenol, 2,3,4,6-tetramethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5062926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3238-38-8 | |
Record name | 2,3,4,6-Tetramethylphenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3238-38-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Isodurol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003238388 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phenol, 2,3,4,6-tetramethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Phenol, 2,3,4,6-tetramethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5062926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,4,6-tetramethylphenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.818 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ISODUROL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O8267G3UF3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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